4-(3',5'-dioxo-4'-azaspiro[cyclopropane-1,10'-tricyclo[5.2.1.0~2,6~]decane]-8'-en-4'-yl)-2-nitrophenyl acetate

• IUPAC Name: [4-(3,5-dioxospiro[4-azatricyclo[5.2.1.02,6]dec-8-ene-10,1'-cyclopropane]-4-yl)-2-nitrophenyl] acetate
• InChI: InChI=1S/C19H16N2O6/c1-9(22)27-14-5-2-10(8-13(14)21(25)26)20-17(23)15-11-3-4-12(16(15)18(20)24)19(11)6-7-19/h2-5,8,11-12,15-16H,6-7H2,1H3
• InChI Key: KJIHZFWTKWJZAM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)C45CC5)[N+](=O)[O-]
• Molecular Formula: C19H16N2O6
• Molecular Weight: 368.3 g/mol

Description

The compound is part of a broader category of chemicals that feature azaspirocyclic cores, which are significant in the realm of organic chemistry due to their potential applications in pharmaceuticals and materials science. The structural complexity of these molecules, including multiple ring systems and functional groups, makes them a focal point for synthesis and property analysis studies.

Synthesis Analysis

The synthesis of azaspirocyclic compounds often involves strategic intramolecular reactions to construct the spirocyclic framework. For instance, efficient synthesis strategies have been developed using intramolecular ene reactions of acylnitroso compounds, leading to azaspirodecane cores with high diastereoselectivity (Matsumura, Aoyagi, & Kibayashi, 2003). Additionally, stereocontrolled preparations employing allylic ketals rearrangements and cyclization techniques have been documented (Overman & Rishton, 2003).

Molecular Structure Analysis

The molecular structure of azaspirocyclic compounds is characterized by the presence of a spiro linkage that connects two or more rings, one of which contains nitrogen. The configuration and conformation of these compounds can significantly influence their chemical reactivity and physical properties. For instance, studies on similar compounds like 1-azaspiro[4.5]decanes have utilized X-ray crystallography and NMR spectroscopy to elucidate their molecular conformations (Atroshchenko et al., 1999).